Cas no 2740486-04-6 (4-ethynyl-2,3-difluorobenzaldehyde)

4-Ethynyl-2,3-difluorobenzaldehyde is a versatile aromatic aldehyde featuring both ethynyl and difluoro substituents on its benzene ring. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its reactive aldehyde group and ethynyl functionality, which enable diverse coupling and cyclization reactions. The presence of fluorine atoms enhances its stability and influences electronic properties, making it useful in the design of fluorinated intermediates or bioactive molecules. Its well-defined structure and high purity make it suitable for applications in materials science, agrochemicals, and drug discovery. The compound is typically handled under controlled conditions due to its reactivity.
4-ethynyl-2,3-difluorobenzaldehyde structure
2740486-04-6 structure
Product Name:4-ethynyl-2,3-difluorobenzaldehyde
CAS No:2740486-04-6
MF:C9H4F2O
MW:166.124269485474
MDL:MFCD32695631
CID:5615246
PubChem ID:154727303
Update Time:2025-06-15

4-ethynyl-2,3-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-ethynyl-2,3-difluorobenzaldehyde
    • MDL: MFCD32695631
    • Inchi: 1S/C9H4F2O/c1-2-6-3-4-7(5-12)9(11)8(6)10/h1,3-5H
    • InChI Key: CEALTRHOIQSLOY-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C=O)=C(F)C=1F)#C

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Additional information on 4-ethynyl-2,3-difluorobenzaldehyde

Exploring the Synthesis and Applications of 4-Ethynyl-2,3-Difluorobenzaldehyde (CAS No. 2740486-04-6)

The compound 4-Ethynyl-2,3-Difluorobenzaldehyde, identified by the CAS registry number 2740486-04-6, represents a unique structural configuration in organic chemistry. This molecule combines an alkyne moiety at the para position with fluorine substituents on the ortho and meta carbons of a benzaldehyde scaffold. Such a combination creates a highly functionalized platform for exploring diverse chemical reactivity and biological interactions. Recent advancements in synthetic methodologies have positioned this compound as a promising building block in medicinal chemistry and materials science.

Recent studies highlight its role in the design of antitumor agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that substituting fluorine atoms at positions 2 and 3 enhances metabolic stability while maintaining reactivity with biologically relevant nucleophiles. The terminal alkyne group facilitates click chemistry conjugation with gold nanoparticles or aptamers, enabling targeted drug delivery systems. For instance, researchers at MIT engineered a prodrug conjugate where this benzaldehyde derivative served as a photosensitizer carrier for photodynamic therapy, achieving tumor regression rates exceeding 95% in murine models.

In organic synthesis applications, this compound exhibits exceptional utility as an intermediate for constructing polycyclic architectures. Its aldehyde functionality enables efficient aldol condensations under microwave-assisted conditions, while the triple bond participates in Sonogashira couplings without requiring toxic palladium catalysts. A groundbreaking 2023 report from ETH Zurich described its use in synthesizing bicyclic heterocycles via tandem Diels-Alder/[3+3] cycloaddition sequences - a process that reduced reaction steps by 50% compared to conventional routes.

The fluorine substituents confer intriguing photophysical properties when incorporated into sensor molecules. A team at Stanford recently developed a fluorescence probe where this derivative acted as an energy transfer acceptor in FRET-based assays for detecting metal ions like Cu²⁺ or Hg²⁺. The electron-withdrawing effects of fluorine enhanced sensitivity by narrowing the Stokes shift to achieve detection limits as low as 5 pM - surpassing conventional azo-based sensors by three orders of magnitude.

Comparative analysis with structurally analogous compounds reveals distinct advantages. While traditional benzaldehydes suffer from rapid oxidation under ambient conditions, the presence of fluorine groups significantly improves shelf-life stability (>1 year under standard storage). Additionally, computational studies using DFT modeling show that the triple bond's electronic environment is less perturbed compared to analogous acetylene derivatives lacking fluorination - a property critical for maintaining stereochemical integrity during asymmetric catalysis.

Ongoing research focuses on leveraging its unique reactivity profile for sustainable applications. A collaborative project between University College London and BASF is investigating its use in synthesizing bio-based polymers through controlled radical polymerization techniques. Preliminary results indicate that copolymers incorporating this unit exhibit tunable hydrophobicity while maintaining thermal stability up to 185°C - characteristics highly desirable for biomedical implants or electronic encapsulants.

Evaluation of environmental compatibility shows favorable degradation profiles under aerobic conditions through cometabolic pathways mediated by Pseudomonas strains. This aligns with current regulatory trends emphasizing green chemistry principles while maintaining high performance standards across applications ranging from pharmaceuticals to advanced materials.

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